Cas no 868980-87-4 (N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 868980-87-4
• MF: C₁₉H₁₉F₂N₃O₅S
• MW: 439.433070421219
• CID: 6368202
• PubChem ID: 18561357
• Update Time: 2025-10-31

N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
• Ethanediamide, N1-[(4-fluorophenyl)methyl]-N2-[[3-[(4-fluorophenyl)sulfonyl]-2-oxazolidinyl]methyl]-
• AKOS024613875
• SR-01000016624
• N'-[(4-fluorophenyl)methyl]-N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• SR-01000016624-1
• N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide
• N1-(4-fluorobenzyl)-N2-((3-((4-fluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
• F1843-0002
• 868980-87-4

• Inchi： 1S/C19H19F2N3O5S/c20-14-3-1-13(2-4-14)11-22-18(25)19(26)23-12-17-24(9-10-29-17)30(27,28)16-7-5-15(21)6-8-16/h1-8,17H,9-12H2,(H,22,25)(H,23,26)
• InChI Key： XLFXHAOFTRDALH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC1N(S(C2=CC=C(F)C=C2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 439.10134821g/mol
• Monoisotopic Mass: 439.10134821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 12.07±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide

Professional Introduction to N-{3-(4-fluorobenzenesulfonyl-1,3-oxazolidin-2-ylmethyl)}-N'-(4-fluorophenyl)methylethanediamide (CAS No. 868980-87-4)

N-{3-(4-fluorobenzenesulfonyl-1,3-oxazolidin-2-ylmethyl)}-N'-(4-fluorophenyl)methylethanediamide, identified by the CAS number 868980-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular structure of N-{3-(4-fluorobenzenesulfonyl-1,3-oxazolidin-2-ylmethyl)}-N'-(4-fluorophenyl)methylethanediamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a 4-fluorobenzenesulfonyl group and a 4-fluorophenyl moiety introduces fluorine atoms, which are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. Additionally, the oxazolidinone ring system provides a rigid scaffold that can facilitate optimal positioning of substituents in biological targets.

In recent years, there has been a growing interest in the development of molecules containing fluorine atoms due to their pronounced influence on pharmacokinetic and pharmacodynamic properties. The 4-fluorobenzenesulfonyl group, in particular, has been extensively studied for its role in modulating enzyme inhibition and receptor binding. This compound's design allows for the exploration of such interactions, making it a valuable tool in the discovery of new pharmaceuticals.

The synthesis of N-{3-(4-fluorobenzenesulfonyl-1,3-oxazolidin-2-ylmethyl)}-N'-(4-fluorophenyl)methylethanediamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the oxazolidinone ring is a critical step, as it dictates the overall conformation and reactivity of the molecule. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels.

The compound's potential applications extend beyond its structural features. Researchers have been exploring its utility in the development of novel antibiotics, antiviral agents, and anti-inflammatory drugs. The combination of the 4-fluorobenzenesulfonyl and 4-fluorophenyl groups suggests that this molecule may exhibit inhibitory activity against various enzymes and receptors implicated in disease pathways. Preliminary computational studies have indicated that it could interact with biological targets in a manner similar to known pharmacophores.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. These molecules often exhibit improved bioavailability, prolonged half-life, and enhanced binding affinity compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug candidates has led to several FDA-approved drugs that leverage these properties for therapeutic benefit. N-{3-(4-fluorobenzenesulfonyl-1,3-oxazolidin-2-ylmethyl)}-N'-(4-fluorophenyl)methylethanediamide is no exception and represents a promising candidate for further investigation.

In conclusion, N-{3-(4-fluorobenzenesulfonyl-1,3-oxazolidin-2-ylmethyl)}-N'-(4-fluorophenyl)methylethanediamide (CAS No. 868980-87-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and molecular architecture positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in future drug development efforts.